Cas no 1361501-15-6 (3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid
• CAS No: 1361501-15-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933363
• Update Time: 2025-06-08

3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(3-10)2-6(9(14)15)7(13-4)8(11)12/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： ZFLSAFPVGGVHNI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)O)=C(C(F)F)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

3-(Chloromethyl)-6-(Difluoromethyl)-2-Methylpyridine-5-Carboxylic Acid: A Comprehensive Overview

3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1361501-15-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is noteworthy for its combination of a pyridine ring, a chloromethyl group, a difluoromethyl group, and a carboxylic acid moiety. These functional groups contribute to the compound's unique chemical and biological properties. The pyridine ring provides aromatic stability and electron delocalization, while the chloromethyl and difluoromethyl groups introduce halogen substituents that can influence the compound's reactivity and binding affinity. The carboxylic acid group adds polarity and can participate in hydrogen bonding interactions.

In terms of synthesis, 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the sequential functionalization of a pyridine derivative. For instance, the starting material can be a substituted pyridine that undergoes selective chlorination to introduce the chloromethyl group. Subsequent fluorination reactions can then introduce the difluoromethyl moiety. Finally, carboxylation can be achieved through various methods, such as the Vilsmeier-Haack reaction or direct carboxylation using carbon dioxide under appropriate conditions.

The biological activities of 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid have been extensively studied in recent years. One of the most significant findings is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has shown that this compound can effectively inhibit certain kinases and proteases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The mechanism of action is believed to involve the formation of covalent bonds with critical amino acid residues in the active sites of these enzymes.

Beyond its enzymatic inhibition properties, 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid has also demonstrated promising antiviral activity. Studies have indicated that it can interfere with viral replication processes by targeting specific viral proteins or host cell factors essential for viral infection. This makes it a potential candidate for the development of antiviral therapies against emerging viral threats.

In addition to its therapeutic applications, 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid has been explored for its use in agricultural chemistry. Its ability to inhibit certain plant enzymes and disrupt metabolic pathways has led to its evaluation as a potential herbicide or plant growth regulator. However, further research is needed to fully understand its environmental impact and ensure its safe use in agricultural settings.

The safety profile of 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is an important consideration for its practical applications. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are essential to identify any potential adverse effects before advancing to clinical trials.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1361501-15-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agricultural chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.